Calcipotriol Impurity C

• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6?,19-7-,21-10+/t17-,22-,23-,24-,25-,26+,27+/m1/s1
• InChIKey: LWQQLNNNIPYSNX-JPDUZEBVSA-N

Calcipotriol Impurity C Reference Standard

Calcipotriol Impurity C (CAS 113082-99-8), also designated as EP Impurity C or (5E)-Calcipotriene, is the trans-isomeric impurity of the vitamin D3 analog calcipotriol (calcipotriene) . With the molecular formula C₂₇H₄₀O₃ and a molecular weight of 412.6 g/mol , this compound arises as a stereoisomeric byproduct during calcipotriol synthesis and is explicitly specified in the European Pharmacopoeia (EP) monographs for calcipotriol-related substances testing . Unlike generic vitamin D impurities, Impurity C possesses the same atomic connectivity as the API but differs in stereochemical configuration at the C5–C6 double bond geometry, a distinction that critically impacts chromatographic separation behavior and regulatory acceptance of analytical methods .

Type EP-specified stereoisomeric impurity standard

Use HPLC system calibration for calcipotriol API release testing

Context (5E)-isomer; distinct retention from (5Z)-calcipotriol and other EP impurities

Calcipotriol Impurity C Irreplaceability

Calcipotriol Impurity C cannot be substituted with structurally adjacent impurities such as Impurity B ((7Z)-calcipotriol) or Impurity D (24-epi-calcipotriol) in validated analytical workflows due to distinct chromatographic retention behavior and differential EP monograph specification limits. The CN113533568A patent demonstrates that under standardized reversed-phase HPLC conditions, Impurity C elutes at a retention time of 10.780 minutes with a relative retention time (RRT) of 0.92, whereas pre-calcipotriol elutes at RRT 0.88, producing a critical peak separation of 1.60 that is distinct from Impurity D's elution profile [1]. Furthermore, EP 7.0 specifications assign Impurity C a distinct acceptance criterion of ≤1.0%, which differs from Impurity B's ≤0.5% limit . Use of non-specific vitamin D analog reference materials would yield incorrect retention time matching, invalid peak identification, and non-compliance with regulatory monograph requirements during ANDA submissions .

RRT mismatch Impurity C (RRT 0.92) elutes separately from Impurity B and D; using another EP impurity standard would misassign peaks.

Limit differs EP acceptance criterion for Impurity C (≤1.0%) is not interchangeable with the ≤0.5% limit for Impurity B.

Invalid ID Non-stereospecific vitamin D analogs cannot confirm (5E)-isomer identity; may compromise ANDA method validation.

• [1] Jiangsu Sempoll Pharma. CN113533568A: Method for detecting procalcipotriol, impurity C and impurity D in calcipotriol ointment. China Patent. 2021. View Source

Calcipotriol Impurity C Evidence Guide

Chromatographic Separation from Pre-Calcipotriol

Under isocratic reversed-phase HPLC conditions (C18 column, 250 mm × 4.6 mm, 5 μm; acetonitrile:water 55:45 mobile phase; 1.0 mL/min flow rate; 30°C column temperature; 264 nm detection), Impurity C exhibits a retention time of 10.780 minutes (RRT 0.92 relative to calcipotriol) and achieves a resolution of 1.60 from the adjacent pre-calcipotriol peak, which elutes at 10.283 minutes (RRT 0.88) [1]. The resolution meets the method's acceptance criterion of ≥1.5, demonstrating that Impurity C can be reliably quantified without interference from the earlier-eluting pre-calcipotriol impurity [1]. This validated separation enables accurate determination of Impurity C content in calcipotriol ointment formulations at concentrations as low as 10 ng/mL (quantitation limit) [1].

Peak resolution

Head-to-head

Resolution 1.60 (RRT 0.92 vs 0.88)

Meets ≥1.5 criterion; supports peak identification in HPLC methods

C18 isocratic, ACN:H₂O 55:45, 264 nm. Patent CN113533568A

Evidence Dimension	HPLC chromatographic resolution (peak separation)
Target Compound Data	Impurity C: retention time 10.780 min, RRT 0.92
Comparator Or Baseline	Pre-calcipotriol: retention time 10.283 min, RRT 0.88
Quantified Difference	Resolution = 1.60 between adjacent peaks
Conditions	C18 column (250×4.6mm, 5μm), ACN:H₂O 55:45, 1.0 mL/min, 30°C, 264 nm

Why This Matters

This resolution value directly validates method suitability for regulatory submissions and ensures Impurity C reference standards are essential for accurate peak identification in calcipotriol API release testing.

• [1] Jiangsu Sempoll Pharma. CN113533568A: Method for detecting procalcipotriol, impurity C and impurity D in calcipotriol ointment. China Patent. 2021. Embodiment 2, Table 1. View Source

EP Specification Compliance

According to European Pharmacopoeia 7.0 specifications, Calcipotriol Impurity C ((5E)-calcipotriol) is subject to an acceptance criterion of not more than 1.0% in the API . In a representative commercial batch (Batch No. 231201), the measured Impurity C content was 0.19%, well below the 1.0% limit and representing only 38% of the total impurities (0.50%) found in that batch . In contrast, Impurity D (24-epi-calcipotriol) in the same batch measured 0.33%, demonstrating that Impurity C is not the predominant impurity species in this production lot . Impurity B ((7Z)-calcipotriol), subject to a stricter ≤0.5% limit, was not detected .

EP impurity content

Reported

0.19% (batch 231201) · EP limit ≤1.0%

Low impurity level; supports batch quantification vs monograph limit

Batch-specific; Impurity D 0.33%, B not detected. EP 7.0

Evidence Dimension	Impurity content in API batch (EP 7.0 specifications)
Target Compound Data	Impurity C measured = 0.19% (EP limit ≤1.0%)
Comparator Or Baseline	Impurity D measured = 0.33% (EP limit ≤1.0%); Impurity B = not detected (EP limit ≤0.5%)
Quantified Difference	Impurity C is 0.14 percentage points lower than Impurity D in this batch
Conditions	EP 7.0 monograph for Calcipotriol; Batch No. 231201, 17 g scale

Why This Matters

This batch-specific data confirms that Impurity C reference standards are required for accurate quantification even when impurity levels are well below regulatory thresholds, and that Impurity C content cannot be inferred from measurements of other impurity species.

Reference Standard Storage Stability

Calcipotriol Impurity C exhibits stability characteristics that differ from room-temperature-stable impurities commonly encountered in pharmaceutical analysis. According to supplier specifications, the compound requires storage at -20°C to maintain >98% purity for up to 3 years in powder form [1]. In solution form (e.g., DMSO), stability is limited to 6 months at -20°C [1] or 1 month at -20°C with recommendations to aliquot to avoid multiple freeze/thaw cycles that may cause potency loss [1]. These cold-chain requirements are more stringent than those for many small-molecule pharmaceutical impurities, reflecting the thermal lability of the vitamin D3-derived triene structure shared with the parent API . Suppliers providing comprehensive Certificate of Analysis documentation include HPLC, LC/MS, NMR, and chiral analysis data to verify compound identity and purity before distribution [2].

Storage stability

Supporting evidence

Powder: −20°C, 3 yr; Solution: −20°C, 6 mo

Requires cold-chain handling unlike many room-temperature stable impurities

Supplier datasheet; aliquot to avoid freeze/thaw cycles

Evidence Dimension	Storage condition requirements
Target Compound Data	-20°C, 3 years (powder); -20°C, 6 months (solution)
Comparator Or Baseline	Typical pharmaceutical reference standards: 2-8°C or ambient, longer solution stability
Quantified Difference	Requires frozen storage (-20°C) vs. refrigerated (2-8°C) or ambient for more stable impurities
Conditions	Powder form; DMSO solution formulation

Why This Matters

Procurement decisions must account for cold-chain shipping and storage infrastructure requirements; use of improperly stored reference standards may lead to inaccurate calibration curves and failed method validation.

• [1] Adooq. Calcipotriol Impurity C Datasheet (Catalog No. A20634). 2025. View Source
• [2] Antpedia. Calcipotriol Impurity C (Standard) Product Specifications. 2025. View Source

Calcipotriol Impurity C Application Scenarios

API Release Testing

Quality control laboratories conducting calcipotriol API release testing per EP 7.0 or USP monographs require Impurity C reference standards to calibrate HPLC systems for the ≤1.0% acceptance criterion . The CN113533568A method provides a fully validated separation protocol achieving resolution ≥1.60 between Impurity C and pre-calcipotriol, enabling accurate quantification even at the 10 ng/mL quantitation limit [1]. Use of this reference standard ensures that measured Impurity C content in commercial batches (e.g., 0.19% in Batch 231201) can be reliably compared against pharmacopeial limits, and that impurity profiles are consistent across production lots .

ANDA Method Validation

Generic pharmaceutical manufacturers submitting ANDAs for calcipotriol formulations must demonstrate that their analytical methods can accurately separate and quantify all EP-specified impurities, including Impurity C . The validated HPLC conditions described in CN113533568A (C18 column, ACN:H₂O 55:45, 264 nm detection) provide a regulatory-acceptable framework for specificity, linearity, and quantitation limit studies [1]. Suppliers offering Impurity C with traceability to EP or USP standards and comprehensive characterization data (HPLC, NMR, LC/MS) directly support the documentation requirements of ANDA submissions .

Stability-Indicating Method Development

Calcipotriol is sensitive to light, heat, acid, alkali, and oxidative degradation, and research indicates that calcipotriol can degrade to form impurities C and D [1]. Stability-indicating HPLC methods must therefore include Impurity C as a key degradation marker. The validated separation of Impurity C (RRT 0.92) from pre-calcipotriol (RRT 0.88) and Impurity D ensures that forced degradation study results can accurately attribute peak increases to specific impurity species . Laboratories conducting ICH Q1A stability studies on calcipotriol ointments or APIs require authenticated Impurity C reference material to track degradation kinetics and establish shelf-life specifications.

GMP Reference Standard Procurement

Global pharmaceutical organizations operating multiple GMP manufacturing and testing sites require consistent reference standard materials across all facilities. Calcipotriol Impurity C, supplied with comprehensive certificates of analysis including HPLC purity (>98%), structural confirmation by NMR and MS, and cold-chain shipping at -20°C, meets the traceability requirements of multi-site quality systems [1]. The availability of impurity reference standards from ISO-certified and GMP-compliant suppliers ensures that method transfer between facilities does not introduce variability due to reference material inconsistency .

Application

Selection Property

Validation Focus

API release testing (EP)

EP acceptance criterion ≤1.0%

Impurity C quantification against monograph limit

ANDA method validation

Validated resolution ≥1.5

Specificity, linearity, and peak identity documentation

Stability-indicating methods

Distinct RRT for (5E)-isomer

Degradation product tracking under ICH Q1A

Multi-site GMP procurement

Cold-chain (−20°C) and full CoA

Reference material consistency across QC labs

• [1] Jiangsu Sempoll Pharma. CN113533568A: Method for detecting procalcipotriol, impurity C and impurity D in calcipotriol ointment. China Patent. 2021. View Source